N-[2-(1-methyl-1H-benzimidazol-2-yl)ethyl]butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(1-methyl-1H-benzimidazol-2-yl)ethyl]butanamide is a chemical compound with potential pharmacological properties. It is part of a class of compounds known for their varied biological activities. Its synthesis and properties are subjects of ongoing research in the field of medicinal chemistry.
Synthesis Analysis
- The synthesis of compounds related to N-[2-(1-methyl-1H-benzimidazol-2-yl)ethyl]butanamide often involves the coupling of acid derivatives with appropriately substituted amines. For instance, Kamiński et al. (2015) described the synthesis of similar compounds through the coupling reaction of various propanoic and butanoic acids with benzylamines, using N,N-carbonyldiimidazole as a coupling reagent (Kamiński et al., 2015).
Molecular Structure Analysis
- The molecular structure of related benzimidazole derivatives has been studied through various methods such as X-ray diffraction, NMR, and LC-MS. For example, Raouafi et al. (2005) conducted a structural study of a related compound using X-ray diffraction, confirming its molecular structure (Raouafi et al., 2005).
Chemical Reactions and Properties
- The chemical reactivity of benzimidazole derivatives involves various pharmacologically relevant interactions. Kamiński et al. (2015) investigated the anticonvulsant properties of synthesized benzimidazole compounds, showing the potential of these compounds in drug development (Kamiński et al., 2015).
Physical Properties Analysis
- The physical properties of benzimidazole derivatives, such as solubility and crystalline structure, can be inferred from studies like those conducted by Arumugam et al. (2010), which examined the crystalline structure of similar compounds (Arumugam et al., 2010).
properties
IUPAC Name |
N-[2-(1-methylbenzimidazol-2-yl)ethyl]butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N3O/c1-3-6-14(18)15-10-9-13-16-11-7-4-5-8-12(11)17(13)2/h4-5,7-8H,3,6,9-10H2,1-2H3,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWZCJCACUUPACW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NCCC1=NC2=CC=CC=C2N1C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(1-methyl-1H-benzimidazol-2-yl)ethyl]butanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.